1'-(4-Chlorobenzyl)-3-methyl-1,4'-bipiperidine

• Molecular Formula: C18H27ClN2
• Molecular Weight: 306.9 g/mol
• IUPAC Name: 1-[(4-chlorophenyl)methyl]-4-(3-methylpiperidin-1-yl)piperidine
• InChI: InChI=1S/C18H27ClN2/c1-15-3-2-10-21(13-15)18-8-11-20(12-9-18)14-16-4-6-17(19)7-5-16/h4-7,15,18H,2-3,8-14H2,1H3
• InChI Key: SMHBTZLEMGRGHG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C2CCN(CC2)CC3=CC=C(C=C3)Cl

Description

1’-(4-Chlorobenzyl)-3-methyl-1,4’-bipiperidine is an organic compound belonging to the class of bipiperidines This compound features a 4-chlorobenzyl group attached to a bipiperidine structure, with a methyl group at the 3-position

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1’-(4-Chlorobenzyl)-3-methyl-1,4’-bipiperidine typically involves the following steps:

Starting Materials: The synthesis begins with commercially available piperidine derivatives.

Alkylation: The piperidine is alkylated with 4-chlorobenzyl chloride under basic conditions to introduce the 4-chlorobenzyl group.

Methylation: The resulting intermediate is then methylated at the 3-position using a suitable methylating agent, such as methyl iodide, in the presence of a base like sodium hydride.

Industrial Production Methods: Industrial production of this compound may involve similar steps but on a larger scale, utilizing continuous flow reactors to ensure consistent quality and yield. Optimization of reaction conditions, such as temperature, solvent choice, and reaction time, is crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions: 1’-(4-Chlorobenzyl)-3-methyl-1,4’-bipiperidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride to yield reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the chlorobenzyl group, where the chlorine atom is replaced by other nucleophiles like amines or thiols.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like sodium azide or thiourea in polar solvents.

Major Products:

Oxidation: Ketones or carboxylic acids.

Reduction: Alcohols or amines.

Substitution: Substituted benzyl derivatives.

Scientific Research Applications

1’-(4-Chlorobenzyl)-3-methyl-1,4’-bipiperidine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Explored for its potential as a pharmacophore in drug design, particularly in the development of central nervous system (CNS) active agents.

Industry: Utilized in the production of specialty chemicals and as a building block in the synthesis of polymers and other materials.

Mechanism of Action

The mechanism by which 1’-(4-Chlorobenzyl)-3-methyl-1,4’-bipiperidine exerts its effects depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as receptors or enzymes in the CNS, modulating their activity. The exact pathways involved can vary, but typically include binding to specific sites on the target molecules, leading to altered cellular responses.

Comparison with Similar Compounds

1-(4-Chlorobenzyl)piperidine: Lacks the additional piperidine ring and methyl group.

3-Methyl-1,4’-bipiperidine: Lacks the 4-chlorobenzyl group.

4-Chlorobenzylpiperidine: Similar structure but without the bipiperidine framework.

Uniqueness: 1’-(4-Chlorobenzyl)-3-methyl-1,4’-bipiperidine is unique due to its specific substitution pattern, which may confer distinct biological activities and chemical reactivity compared to its analogs. This uniqueness makes it a valuable compound for targeted research and development in various scientific fields.